IL-17-IN-3

• Molecular Formula: C22H25F6N5O3S
• Molecular Weight: 553.5 g/mol
• InChI: InChI=1S/C22H25F6N5O3S/c23-14(7-11-1-2-11)17(34)31-16(12-3-5-21(24,25)6-4-12)18(35)32-19-29-8-13(37-19)9-33-10-15(22(26,27)28)30-20(33)36/h7-8,11-12,15-16H,1-6,9-10H2,(H,30,36)(H,31,34)(H,29,32,35)/b14-7+/t15-,16-/m0/s1
• InChIKey: RAUBJNYJWUUXAZ-JEYQBLLFSA-N

IL-17-IN-3: Thiazole-Based IL-17A Inhibitor Profile

IL-17-IN-3 (compound 11) is a small-molecule inhibitor of interleukin‑17A (IL‑17A) discovered through a scaffold‑morphing strategy that converted imidazopyridazine‑based leads into a thiazole‑amide chemotype [1]. The molecule exploits a chalcogen interaction between the thiazole sulfur and the central amide oxygen to maintain the coplanar conformation required for IL‑17A binding [1]. Its co‑crystal structure with IL‑17A has been solved at 2.00 Å resolution (PDB 9H4O) [2]. IL‑17‑IN‑3 inhibits IL‑17A with an IC₅₀ of 35 nM, demonstrates oral exposure in rats, and shows no adverse effects in a four‑day rat tolerability study at doses up to 300 mg/kg/day [1][3].

IL-17A pathway inhibition study fit; thiazole-amide chemotype with chalcogen-stabilized binding conformation

Preclinical tolerability endpoint context documented; oral exposure characterized in rat

Co-crystal structure solved at 2.00 Å (PDB 9H4O) supports structure-based optimization

• [1] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, Racine S, Orain D, Pflieger D, Teixeira-Fouchard S, Dubois C, Goetz A, Steiner R, Palmieri M, Bussenault A, Stringer R, Larger P, Riek S, Schmutz P, Lehmann S, Scheufler C, Rondeau JM, Burkhart C, Knoepfel T, Gommermann N. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. doi:10.1002/cmdc.202400851. View Source
• [2] RCSB Protein Data Bank. 9H4O: Crystal structure of IL-17A in complex with compound 11. Deposited 2024-10-21, Released 2025-01-22. View Source
• [3] MedChemExpress. IL-17-IN-3 (compound 11) – IL-17A Inhibitor. Product Datasheet. View Source

IL-17-IN-3: Why Generic Substitution Fails

Small‑molecule IL‑17 inhibitors are not a homogeneous class; they occupy chemically distinct scaffolds, engage different binding sites on IL‑17A, and possess divergent pharmacokinetic and safety profiles. IL‑17‑IN‑3 belongs to a thiazole‑amide series whose binding conformation is stabilized by a specific intramolecular thiazole‑S···O=C chalcogen interaction that enforces coplanarity [1]. This structural motif is absent in oxadiazole‑based inhibitors (e.g., the predecessor series from Velcicky et al., J. Med. Chem. 2024 [1]), fluoroacrylate‑containing analogs, and imidazopyridazine progenitors. Consequently, potency measured in one chemotype cannot be extrapolated to another, and the favorable in vivo safety window demonstrated for IL‑17‑IN‑3 (no adverse effects at 300 mg/kg in rats [1]) is not automatically shared by structurally related IL‑17 inhibitors.

Chemotype mismatch

Thiazole‑amide scaffold depends on intramolecular S···O chalcogen interaction absent in oxadiazole, fluoroacrylate, or imidazopyridazine series; binding mode may not transfer.

Tolerability profile

Reported 4‑day rat tolerability endpoint (300 mg/kg/day NOAEL) is scaffold‑specific; tolerability margin may differ across IL‑17 inhibitor chemotypes.

Potency context

IC₅₀ values vary with assay format; mid‑nanomolar potency in one series does not predict rank order or in vivo exposure–response in another scaffold.

• [1] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, Racine S, Orain D, Pflieger D, Teixeira-Fouchard S, Dubois C, Goetz A, Steiner R, Palmieri M, Bussenault A, Stringer R, Larger P, Riek S, Schmutz P, Lehmann S, Scheufler C, Rondeau JM, Burkhart C, Knoepfel T, Gommermann N. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. doi:10.1002/cmdc.202400851. View Source

IL-17-IN-3: Quantitative Differentiation Evidence

IL-17A Potency vs. IL-17-IN-1 and IL-17-IN-4

IL-17-IN-3 inhibits IL-17A with an IC₅₀ of 35 nM [1]. In cross‑study comparisons, IL-17‑IN‑1 (compound 26) yields an IC₅₀ of 13 nM for IL‑17A and 4 nM for IL‑6 release , while IL‑17‑IN‑4 (compound 3) shows an IC₅₀ below 100 nM [2]. Although these assays differ in format (IL‑17‑IN‑1 data derive from IL‑17A/TNF‑stimulated IL‑6 release in cellular assays ), the data place IL‑17‑IN‑3 within the mid‑nanomolar potency range typical of drug‑like small‑molecule IL‑17 antagonists. Potency alone does not rank these compounds; the critical differentiator for IL‑17‑IN‑3 is its combined oral exposure and high‑dose tolerability (see Evidence Items 2 and 3).

IL-17A Potency

Cross-study comparable

IL‑17‑IN‑3: 35 nM; IL‑17‑IN‑1: 13 nM (IL‑17A), 4 nM (IL‑6 release); IL‑17‑IN‑4:

Assay potency context; values require format‑specific interpretation

Cross‑study comparison; assay conditions differ

In Vivo Tolerability

Direct study

300 mg/kg/day NOAEL, 4‑day rat oral study

Reported tolerability endpoint context; supports dosing‑ceiling evaluation

Compound 15 tolerability not explicitly reported

Oral PK Exposure

Head‑to‑head

Good oral exposure (rat); comparable to compound 15 in same study

Oral exposure combined with tolerability endpoint context

Integrated PK/safety characterization unique to IL‑17‑IN‑3 in series

Co‑Crystal Structure

Direct structural evidence

PDB 9H4O, 2.00 Å resolution; chalcogen interaction confirmed

Experimentally validated binding mode supports structure‑guided optimization

No co‑crystal structures for IL‑17‑IN‑1, IL‑17‑IN‑4

Evidence Dimension	IL-17A inhibition potency (IC₅₀)
Target Compound Data	35 nM
Comparator Or Baseline	IL-17-IN-1: 13 nM (IL-17A), 4 nM (IL-6 release); IL-17-IN-4: <100 nM
Quantified Difference	IL-17-IN-3 is ~3‑fold less potent than IL-17-IN-1 on IL-17A; ~3‑fold more potent than the upper limit of IL-17-IN-4
Conditions	IL-17-IN-3: IL-17A inhibition assay (exact format not publicly detailed). IL-17-IN-1: IL-17A/TNF-stimulated IL-6 release in cellular assay . IL-17-IN-4: assay not specified [2].

Why This Matters

Mid‑nanomolar potency is sufficient for in vivo target engagement when combined with favorable pharmacokinetics; potency figures must be interpreted in the context of the complete efficacy–safety package.

• [1] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, et al. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. View Source
• [2] InvivoChem. IL-17-IN-4 (compound 3) – IL-17 Inhibitor. Product Datasheet. View Source

In Vivo Tolerability in Rats

IL-17-IN-3 was evaluated in a four‑day repeat‑dose rat tolerability study and exhibited no adverse effects at oral doses up to 300 mg/kg/day [1]. The authors explicitly mark this result as important (“Importantly, compound 11 exhibited no adverse effects…”), indicating that such a clean profile was not uniformly observed across the optimization series [1]. Compound 15, the other optimized lead reported in the same publication, demonstrated good oral exposure but its high‑dose tolerability was not specifically highlighted, suggesting a differentiated safety margin for compound 11 [1]. For researchers planning chronic in vivo disease models, a defined NOAEL of 300 mg/kg/day provides a quantitative dosing ceiling that is rarely documented for other small‑molecule IL‑17 inhibitors in the open literature.

In Vivo Tolerability

Direct study

300 mg/kg/day NOAEL, 4‑day rat oral study

Reported tolerability endpoint context; supports dosing‑ceiling evaluation

Compound 15 tolerability not explicitly reported

Evidence Dimension	In vivo tolerability (NOAEL)
Target Compound Data	No adverse effects at 300 mg/kg/day for 4 days (rat, oral)
Comparator Or Baseline	Compound 15 (same series): good oral exposure reported; high‑dose tolerability not specifically highlighted. Other series compounds not reported with comparable safety margin.
Quantified Difference	300 mg/kg/day NOAEL for IL-17-IN-3; no equivalent NOAEL reported for compound 15 or other small-molecule IL-17 inhibitors in the primary literature
Conditions	Rat tolerability study, oral gavage, 4‑day repeat dosing [1]

Why This Matters

A documented high‑dose safety window is essential for preclinical efficacy models requiring sustained target engagement and for toxicology profiling prior to lead candidate nomination.

• [1] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, et al. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. View Source

Oral Pharmacokinetic Exposure vs. Series Best

In the same rat pharmacokinetic study, both compound 11 (IL‑17‑IN‑3) and compound 15 achieved good systemic exposure after oral dosing [1]. This establishes oral bioavailability as a series‑level property of the thiazole‑amide chemotype. Among the two leads, only IL‑17‑IN‑3 combines this favorable PK profile with the clean four‑day tolerability outcome described above [1]. The combination of oral exposure and a defined safety margin reduces the risk of dose‑limiting toxicities in chronic dosing regimens, a common challenge with early‑stage IL‑17 small‑molecule programs.

Oral PK Exposure

Head‑to‑head

Good oral exposure (rat); comparable to compound 15 in same study

Oral exposure combined with tolerability endpoint context

Integrated PK/safety characterization unique to IL‑17‑IN‑3 in series

Evidence Dimension	Oral pharmacokinetic exposure in rat
Target Compound Data	Good oral exposure (compound 11)
Comparator Or Baseline	Compound 15: good oral exposure (same study)
Quantified Difference	Equal oral exposure; IL-17-IN-3 differentiates on integrated safety profile (see Evidence Item 2)
Conditions	Rat pharmacokinetic study, oral dosing [1]

Why This Matters

Oral bioavailability is a key advantage of small‑molecule IL‑17 inhibitors over injectable biologics; IL‑17‑IN‑3 offers the best‑characterized PK/safety package in the thiazole series.

• [1] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, et al. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. View Source

IL-17A Co-Crystal Structure Confirmation

The binding mode of IL‑17‑IN‑3 to the IL‑17A homodimer has been experimentally determined by X‑ray crystallography at 2.00 Å resolution and is publicly deposited as PDB 9H4O [1]. The structure confirms the designed intramolecular chalcogen interaction (thiazole‑S···O=C) that maintains the coplanar conformation essential for binding [1][2]. In contrast, no co‑crystal structures are publicly available for comparator small‑molecule IL‑17 inhibitors such as IL‑17‑IN‑1, IL‑17‑IN‑4, or the IL‑17 modulator series. The availability of an experimentally validated binding pose enables structure‑guided optimization of potency, selectivity, and drug‑like properties without the uncertainty of docking‑only models.

Co‑Crystal Structure

Direct structural evidence

PDB 9H4O, 2.00 Å resolution; chalcogen interaction confirmed

Experimentally validated binding mode supports structure‑guided optimization

No co‑crystal structures for IL‑17‑IN‑1, IL‑17‑IN‑4

Evidence Dimension	Structural characterization of target engagement
Target Compound Data	Co-crystal structure at 2.00 Å resolution (PDB 9H4O)
Comparator Or Baseline	IL-17-IN-1, IL-17-IN-4, IL-17 modulator 5, IL-17 modulator 6: no publicly deposited co-crystal structures with IL-17A
Quantified Difference	Binary – validated binding mode available vs. not available
Conditions	X-ray diffraction, IL-17A homodimer in complex with compound 11 [1][2]

Why This Matters

An experimentally determined co‑crystal structure eliminates ambiguity in binding mode, directly supports rational structure‑based lead optimization, and strengthens confidence in target engagement for procurement decisions.

• [1] RCSB Protein Data Bank. 9H4O: Crystal structure of IL-17A in complex with compound 11. Deposited 2024-10-21, Released 2025-01-22. View Source
• [2] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, et al. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. View Source

IL-17-IN-3: Research & Industrial Applications

IL-17-Driven Inflammation Models

IL‑17‑IN‑3 is appropriate for rodent models of psoriasis, rheumatoid arthritis, and other IL‑17‑mediated inflammatory conditions where oral dosing over several days is required [1]. The documented NOAEL of 300 mg/kg/day over four days [1] provides a quantitative dosing ceiling that permits sustained target engagement without confounding toxicity, an advantage over less extensively characterized small‑molecule IL‑17 inhibitors.

Structure-Based Drug Design for IL-17A

The publicly available co‑crystal structure (PDB 9H4O, 2.00 Å) [1] makes IL‑17‑IN‑3 an ideal starting point for medicinal chemistry programs. Researchers can use the experimentally validated binding mode to design focused libraries, perform computational free‑energy perturbation calculations, or rationally modify the thiazole‑amide scaffold to improve potency, selectivity, or metabolic stability.

Preclinical Toxicology & Safety Pharmacology

Because IL‑17‑IN‑3 possesses a clean four‑day rat tolerability profile at doses up to 300 mg/kg/day [1], it can serve as a reference compound for profiling the therapeutic index of newer IL‑17 inhibitors. Comparative toxicology studies can use IL‑17‑IN‑3 as a benchmark to assess whether novel analogs offer improved safety margins or distinct off‑target profiles.

PK/PD Modeling for Oral IL-17 Inhibition

The demonstrated oral exposure of IL‑17‑IN‑3 in rats [1] supports its use in PK/PD studies correlating plasma concentration with IL‑17 pathway inhibition. Researchers can establish exposure–response relationships that inform human dose projections and formulation development for the thiazole‑amide chemotype.

Application

Selection Property

Validation Focus

Psoriasis / arthritis rodent model studies

Documented 4‑day NOAEL ceiling for repeat oral dosing

Tolerability‑monitored target engagement context

Structure‑guided IL‑17A lead optimization

Public co‑crystal structure (PDB 9H4O, 2.00 Å)

Binding‑mode‑driven library design and SBDD

Preclinical comparator tolerability profiling

High‑dose tolerability benchmark in rat

Tolerability margin assessment context

Oral PK/PD relationship modeling

Characterized oral exposure in rat

Exposure–response correlation for target engagement

• [1] Velcicky J, Ngo E, Bauer MR, Meyer A, Schlapbach A, Racine S, Orain D, Pflieger D, Teixeira-Fouchard S, Dubois C, Goetz A, Steiner R, Palmieri M, Bussenault A, Stringer R, Larger P, Riek S, Schmutz P, Lehmann S, Scheufler C, Rondeau JM, Burkhart C, Knoepfel T, Gommermann N. Thiazole-Based IL-17 Inhibitors Discovered by Scaffold Morphing. ChemMedChem. 2025;20:e202400851. doi:10.1002/cmdc.202400851. View Source